Cas no 219547-29-2 (N-Desacetyl-N-formyl Thiocolchicoside)

N-Desacetyl-N-formyl Thiocolchicoside Properties

Names and Identifiers

• N-Desacetyl-N-formyl Thiocolchicoside
• N-[(7S)-1,2-dimethoxy-10-methylsulfanyl-9-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]formamide
• N-[(7S)-3-(beta-D-Glucopyranosyloxy)-1,2-dimethoxy-10-(methylsulfanyl)-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]formamide
• DTXSID80747502
• 219547-29-2
• N-[(7S)-3-(beta-D-Glucopyranosyloxy)-5,6,7,9-tetrahydro-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]formamide
• +Expand

• InChIKey： HBTNEQNKAJFDDC-MSNGREAPSA-N
• Inchi： InChI=1S/C26H31NO10S/c1-34-24-17(36-26-23(33)22(32)21(31)18(10-28)37-26)8-12-4-6-15(27-11-29)14-9-16(30)19(38-3)7-5-13(14)20(12)25(24)35-2/h5,7-9,11,15,18,21-23,26,28,31-33H,4,6,10H2,1-3H3,(H,27,29)/t15-,18+,21+,22-,23+,26+/m0/s1
• SMILES： COc1c(cc2c(c1OC)-c3ccc(c(=O)cc3[C@H](CC2)NC=O)SC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O

Computed Properties

• Exact Mass: 549.16686736g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 7
• Monoisotopic Mass: 549.16686736g/mol
• Heavy Atom Count: 38
• Complexity: 970
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Boiling Point: 922.6±65.0 °C at 760 mmHg
• Melting Point: 182-188oC
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 511.8±34.3 °C
• Density: 1.5±0.1 g/cm3